Cas no 2137446-69-4 (1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester
• CAS No: 2137446-69-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5267444
• Update Time: 2025-06-18

1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21NO2/c1-9-6-7-12-11(10(9)2)8-13(16-12)14(17)18-15(3,4)5/h6-7,13,16H,8H2,1-5H3
• InChI Key： GDOMOCCPPHNOEW-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=C(C)C=C2)CC1C(OC(C)(C)C)=O

Additional information on 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester

Introduction to 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester (CAS No. 2137446-69-4)

1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester, identified by the CAS number 2137446-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological relevance. The unique structural features of this molecule, including its dimethyl and tert-butyl ester substitutions, contribute to its distinct chemical properties and potential therapeutic applications.

The indole core of 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester plays a pivotal role in its biological interactions. Indole derivatives are well-documented for their involvement in various biological pathways, including enzyme inhibition, receptor binding, and modulation of cellular signaling cascades. The presence of the 2-carboxylic acid moiety and the tert-butyl ester group at the 1-position enhances the solubility and stability of the compound, making it more amenable for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on indole-based compounds due to their potential in drug discovery. Specifically, derivatives of 1H-indole-2-carboxylic acid have been extensively studied for their anti-inflammatory, anticancer, and antimicrobial properties. The structural modifications introduced in 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester aim to optimize these pharmacological effects while minimizing off-target interactions. This compound has been explored as a lead candidate in several preclinical studies aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating immune responses. Indole derivatives are known to interact with various immune receptors and pathways, making them promising candidates for immunomodulatory therapies. The dimethyl substitution at the 4 and 5 positions of the indole ring enhances the compound's ability to interact with specific enzymes and receptors involved in immune regulation. This feature has led to investigations into its potential applications in treating autoimmune diseases and enhancing vaccine efficacy.

The synthesis of 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl ester group at the 1-position necessitates careful selection of esterification reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a medicinal chemistry perspective, the structural features of 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester make it an attractive scaffold for further derivatization. Researchers have employed structure-activity relationship (SAR) studies to explore how modifications at different positions of the indole ring influence biological activity. These studies have provided valuable insights into optimizing potency, selectivity, and pharmacokinetic properties. The findings from such research are crucial for developing next-generation drugs with improved therapeutic profiles.

The pharmacokinetic behavior of 1H-Indole-2-carboxylic acid, 2,3-dihydro-4,5-dimethyl-, 1,1-dimethylethyl ester is another area of active investigation. Understanding how the body processes this compound is essential for determining appropriate dosing regimens and predicting potential side effects. Preliminary studies suggest that the tert-butyl ester group enhances metabolic stability while maintaining good oral bioavailability. This balance is critical for developing drugs that are both effective and safe for clinical use.

In conclusion,1H-Indole-2-carboxylic acid, 2,3*-dihydro-*,4,5*-dimethyl*-, 1,1*-dimethylethyl ester* (CAS No. 2137446*-*69*-*4*) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing studies into its pharmacological effects highlight its significance as a lead compound for developing novel therapeutic agents. As research continues to uncover new applications for indole derivatives,* this compound* is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.